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Compound of Interest

Compound Name: Glycidyl isopropyl ether

Cat. No.: B166239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycidyl isopropyl ether (IGE), with the chemical formula C₆H₁₂O₂, is a colorless liquid

recognized for its utility as a reactive diluent in epoxy resins, a stabilizer for chlorinated

solvents, and a chemical intermediate in the synthesis of various organic compounds.[1] Its

bifunctional nature, containing both an ether and an epoxide group, allows for a wide range of

chemical modifications, making it a molecule of interest in diverse fields, including drug

development and materials science. This technical guide provides an in-depth overview of the

solubility of glycidyl isopropyl ether in common organic solvents, detailed experimental

protocols for solubility determination, and a visualization of its fundamental synthesis and

reaction pathways.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of glycidyl isopropyl ether
is essential for its effective application. Key properties are summarized in the table below.
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Property Value Reference

CAS Number 4016-14-2 [2][3]

Molecular Weight 116.16 g/mol [3]

Appearance Colorless liquid [2][3]

Density 0.924 g/mL at 25 °C [2][3]

Boiling Point 131-132 °C [2][3]

Flash Point 33 °C (92 °F) [3]

Refractive Index n20/D 1.410 [2][3]

Vapor Pressure 13 hPa at 25 °C [2]

Solubility of Glycidyl Isopropyl Ether
The solubility of a compound is a critical parameter for its application in formulations, reactions,

and purification processes.

Aqueous Solubility
The solubility of glycidyl isopropyl ether in water has been reported with some variation

across different sources. The available data is presented in the table below.

Solubility in Water Temperature Reference

19 g/L 25 °C [2]

188 g/L 20 °C [2][4]

19 g/100mL Not Specified [5]

Solubility in Organic Solvents
Quantitative data on the solubility of glycidyl isopropyl ether in specific organic solvents is not

extensively available in published literature. However, it is widely reported to be soluble in

ketones and alcohols.[2] Based on the principle of "like dissolves like" and data for structurally
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similar glycidyl ethers, a qualitative assessment of its solubility is provided in the table below.

Glycidyl ethers are generally miscible with a wide range of polar and non-polar organic

solvents.

Organic Solvent Expected Solubility Rationale/Supporting Data

Methanol Miscible
General solubility of ethers in

alcohols.

Ethanol Miscible
General solubility of ethers in

alcohols.

Acetone Miscible

Allyl glycidyl ether and phenyl

glycidyl ether are

miscible/soluble in acetone.

Dichloromethane Soluble
Good solvent for a wide range

of organic compounds.

Toluene Soluble

Allyl glycidyl ether and phenyl

glycidyl ether are

miscible/soluble in toluene.

Experimental Protocols
Determination of Solubility in Organic Solvents
The following protocol is a general guideline for determining the solubility of a liquid, such as

glycidyl isopropyl ether, in an organic solvent. This method is adapted from standard

laboratory procedures for solubility determination.

Objective: To determine the solubility of glycidyl isopropyl ether in a given organic solvent at

a specified temperature.

Materials:

Glycidyl isopropyl ether (high purity)

Selected organic solvent (e.g., methanol, ethanol, acetone, dichloromethane, toluene)
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Calibrated glassware (burettes, pipettes, volumetric flasks)

Analytical balance

Vortex mixer or magnetic stirrer

Temperature-controlled water bath or incubator

Test tubes or vials with secure caps

Procedure:

Preparation of the Saturated Solution:

Add a known excess amount of glycidyl isopropyl ether to a test tube or vial.

Incrementally add a known volume of the organic solvent to the test tube.

Securely cap the test tube and place it in a temperature-controlled environment (e.g., 25

°C).

Agitate the mixture using a vortex mixer or magnetic stirrer for a sufficient period (e.g., 24

hours) to ensure equilibrium is reached.

After agitation, allow the mixture to stand undisturbed in the temperature-controlled

environment for an additional period (e.g., 2-4 hours) to allow any undissolved solute to

settle.

Sampling and Analysis:

Carefully withdraw a known volume of the clear, saturated supernatant using a calibrated

pipette, ensuring no undissolved droplets are taken.

Transfer the aliquot to a pre-weighed volumetric flask.

Determine the mass of the aliquot by weighing the volumetric flask.

Dilute the aliquot with a suitable solvent if necessary for analysis.
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Analyze the concentration of glycidyl isopropyl ether in the aliquot using a suitable

analytical technique, such as gas chromatography (GC) with a flame ionization detector

(FID).

Calculation of Solubility:

From the concentration determined in the analysis and the volume of the aliquot, calculate

the mass of glycidyl isopropyl ether in the aliquot.

Calculate the mass of the solvent in the aliquot by subtracting the mass of the solute from

the total mass of the aliquot.

Express the solubility in desired units, such as grams of solute per 100 grams of solvent (

g/100g ) or grams of solute per 100 mL of solvent (g/100mL).

Safety Precautions:

All work should be performed in a well-ventilated fume hood.

Personal protective equipment (safety glasses, gloves, lab coat) must be worn.

Consult the Safety Data Sheet (SDS) for glycidyl isopropyl ether and the chosen organic

solvents before starting the experiment.

Synthesis and Reaction Pathways
Synthesis of Glycidyl Isopropyl Ether
Glycidyl isopropyl ether is typically synthesized via the condensation reaction of isopropyl

alcohol with epichlorohydrin, followed by dehydrochlorination with a base, such as sodium

hydroxide.[1]
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Click to download full resolution via product page

Synthesis of Glycidyl Isopropyl Ether

Reaction with Amines
The epoxide ring of glycidyl ethers is susceptible to nucleophilic attack, particularly by amines.

This reaction is fundamental to the curing of epoxy resins and the synthesis of various chemical

intermediates. The reaction proceeds via a nucleophilic ring-opening mechanism.

Reactants

Reaction Product

Glycidyl Ether
(e.g., IGE)

Nucleophilic Attack
on Epoxide Ring

Primary or Secondary
Amine (R-NH2 or R2-NH)

Amino Alcohol

Click to download full resolution via product page

General Reaction of Glycidyl Ether with an Amine

Applications in Research and Drug Development
The reactivity of the epoxide group in glycidyl isopropyl ether makes it a valuable building

block in organic synthesis. In drug development, glycidyl ethers can be used as intermediates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b166239?utm_src=pdf-body-img
https://www.benchchem.com/product/b166239?utm_src=pdf-body
https://www.benchchem.com/product/b166239?utm_src=pdf-body-img
https://www.benchchem.com/product/b166239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for the synthesis of more complex molecules, including beta-blockers. The ability to introduce

specific functionalities through the ring-opening reaction of the epoxide allows for the tailored

design of molecules with desired pharmacological properties. Furthermore, its role as a

reactive diluent is crucial in the formulation of polymer-based drug delivery systems, where

precise control over viscosity and curing properties is essential.

Conclusion
Glycidyl isopropyl ether is a versatile chemical with significant applications in various

industrial and research settings. While quantitative data on its solubility in a wide range of

organic solvents remains limited, its general miscibility with common solvents like alcohols and

ketones is well-established. The provided experimental protocol offers a framework for

researchers to determine precise solubility data as needed for their specific applications. The

understanding of its synthesis and reactivity, particularly with amines, is crucial for its effective

utilization in the development of new materials and pharmaceutical agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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